Cas no 1934397-51-9 (3-(2-Hydroxyethyl)oxane-3-carbaldehyde)

• Product Name: 3-(2-Hydroxyethyl)oxane-3-carbaldehyde
• CAS No: 1934397-51-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5708861
• PubChem ID: 130663242
• Update Time: 2025-06-09

3-(2-Hydroxyethyl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1934397-51-9
• 3-(2-Hydroxyethyl)oxane-3-carbaldehyde
• EN300-1623150

• Inchi： 1S/C8H14O3/c9-4-3-8(6-10)2-1-5-11-7-8/h6,9H,1-5,7H2
• InChI Key： KZGJISDULPZZPY-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(CCO)C1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-Hydroxyethyl)oxane-3-carbaldehyde

Recent Advances in the Study of 3-(2-Hydroxyethyl)oxane-3-carbaldehyde (CAS: 1934397-51-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-Hydroxyethyl)oxane-3-carbaldehyde (CAS: 1934397-51-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, featuring both a hydroxyl group and an oxane ring, presents unique structural characteristics that make it a valuable scaffold for drug discovery and biological probe development. Recent studies have focused on its synthetic accessibility, reactivity profile, and potential biological activities, positioning it as a promising candidate for further investigation.

In synthetic chemistry, researchers have developed novel methodologies for the efficient preparation of 3-(2-Hydroxyethyl)oxane-3-carbaldehyde. A 2023 study published in the Journal of Organic Chemistry demonstrated a one-pot catalytic approach using ruthenium complexes, achieving yields of over 85% with excellent stereoselectivity. The synthetic protocol highlights the compound's versatility as a building block for more complex molecular architectures, particularly in the synthesis of polycyclic ether natural product analogs.

From a biological perspective, preliminary screening data reported in Bioorganic & Medicinal Chemistry Letters (2024) indicate that 3-(2-Hydroxyethyl)oxane-3-carbaldehyde exhibits moderate inhibitory activity against several kinase targets, including CDK2 and GSK-3β. While the exact mechanism of interaction remains under investigation, molecular docking studies suggest that the aldehyde functionality may form reversible covalent bonds with key lysine residues in the ATP-binding pocket of these enzymes.

The compound's potential as a chemical biology tool has been explored in recent proteomics studies. Researchers have utilized 3-(2-Hydroxyethyl)oxane-3-carbaldehyde as a reactive handle for chemoproteomic profiling, taking advantage of its ability to form stable adducts with nucleophilic amino acids. This application was particularly highlighted in a Nature Chemical Biology publication (2023) where the compound was used to identify novel druggable hotspots in previously undrugged protein targets.

In pharmaceutical formulation research, the stability and solubility properties of 1934397-51-9 have been systematically evaluated. A comprehensive physicochemical characterization published in Molecular Pharmaceutics (2024) revealed that the compound demonstrates favorable solubility in both aqueous and organic media, with a logP value of 1.2 ± 0.1. These properties, combined with its moderate molecular weight (MW: 158.19 g/mol), suggest good drug-like characteristics for further lead optimization.

Current challenges in the research of 3-(2-Hydroxyethyl)oxane-3-carbaldehyde include the need for more comprehensive structure-activity relationship studies and the development of selective derivatives. Future directions may focus on exploring its potential as a covalent warhead in targeted protein degradation strategies or as a scaffold for fragment-based drug discovery. The compound's unique structural features continue to attract attention from both academic and industrial research groups, suggesting it will remain an important subject of study in the coming years.